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Core Solubility Data in DMSO

Source
Reported
Solubility in
DMSO

Molar
Concentration
(approx.)

Notes

MedChemExpress

[1]

125 mg/mL 442.74 mM Handling instructions recommend

using newly opened DMSO due to its
hygroscopic nature.

Selleck Chemicals
[2]

56 mg/mL 198.34 mM Selleck notes that slight batch-to-
batch solubility variations are normal.

Standard Protocol for Preparing 100 mM Stock Solution

Calculation: To prepare 1 mL of a 100 mM stock solution, you will need (0.1 mmol/L * 0.001 L) *
282.33 g/mol = 28.23 mg of octyl gallate.

Weighing: Accurately weigh 28.23 mg of octyl gallate powder.
Dissolution: Transfer the powder to a 1 mL volumetric vial. Add anhydrous DMSO to a final volume

of 1 mL.
Mixing: Vortex or sonicate the mixture briefly to ensure complete dissolution, resulting in a clear

solution.
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Aliquoting and Storage: Aliquot the stock solution into smaller volumes to avoid repeated freeze-

thaw cycles. Store at -20°C for one month or -80°C for six months [1].

Experimental Applications & Protocols

The following table summarizes a key experimental study utilizing octyl gallate, which can serve as a

reference for your own work.

Research Area Key Findings & Applicable Concentrations Experimental Model

| Antibiofilm Research [3] | MIC: 97 µg/mL (343.5 µM). Biofilm Inhibition: Concentrations of 99.53-

100.24 µM inhibited biofilm formation by 100%. Gene Expression: Significantly reduced expression of

biofilm-related genes (gbpB, gtfC, gtfD, atpD). | Streptococcus mutans |

Detailed Experimental Workflow: Antibiofilm Activity

The diagram below outlines the key steps from the referenced study for evaluating the antibiofilm effects of

octyl gallate against S. mutans [3]:
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Frequently Asked Questions & Troubleshooting

Q1: Why is there a discrepancy in the reported solubility of octyl gallate in DMSO between different

suppliers? Small variations in solubility values between commercial suppliers are normal and can occur due

to several factors, including differences in the purity of the compound batch, the water content of the DMSO

used for testing (DMSO is hygroscopic), and slight methodological differences in the solubility

determination assays [2]. The key takeaway is that octyl gallate is highly soluble in DMSO at the

concentrations typically used for preparing 10-100 mM stock solutions.
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Q2: My stock solution precipitated after storage. What should I do? A: Precipitation can occur if the

solution has been subjected to temperature fluctuations or if the initial concentration is very high.

First step: Warm the vial to room temperature and vortex it thoroughly. A brief sonication in a warm
water bath (below 40°C) can help redissolve the crystals.

Prevention: Always aliquot stock solutions and avoid repeated freeze-thaw cycles. Ensure the DMSO
used is fresh and anhydrous.

Q3: How do I confirm the concentration of my octyl gallate stock solution? While a direct protocol

wasn't in the search results, a common laboratory method is spectrophotometry. You would need to consult

the specific molecular absorbance coefficient for octyl gallate or establish a standard curve using known

concentrations of the compound to verify your stock solution's concentration based on its absorbance.

Q4: Are there alternatives to DMSO for solubilizing octyl gallate? The search results indicate that octyl

gallate has poor water solubility [4] [5]. For specific applications like creating lipid-soluble antioxidant

mixtures, it can be dissolved in other organic solvents like ethanol or in vegetable oil-based carriers [6].

However, for most in vitro biological assays where a sterile, water-miscible stock is needed, DMSO remains

the most practical and widely used solvent.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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To cite this document: Smolecule. [Octyl Gallate: Solubility & Stock Solution Preparation]. Smolecule,

[2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b571920#octyl-gallate-

solubility-issues-resolution-dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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